Cas no 191487-05-5 (2-Furancarboxaldehyde,3,5-bis(hydroxymethyl)-)

• Product Name: 2-Furancarboxaldehyde,3,5-bis(hydroxymethyl)-
• CAS No: 191487-05-5
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 116014
• PubChem ID: 45083895
• Update Time: 2025-04-18

2-Furancarboxaldehyde,3,5-bis(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde,3,5-bis(hydroxymethyl)-
• 2-Furancarboxaldehyde, 3,5-bis(hydroxymethyl)- (9CI)
• 191487-05-5
• 3,5-Bis(hydroxymethyl)furan-2-carbaldehyde

• Inchi： 1S/C7H8O4/c8-2-5-1-6(3-9)11-7(5)4-10/h1,4,8-9H,2-3H2
• InChI Key： SSBMFCATMNWYBP-UHFFFAOYSA-N
• SMILES： O1C(C=O)=C(CO)C=C1CO

Computed Properties

• Exact Mass: 156.04224
• Monoisotopic Mass: 156.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7A^2
• XLogP3: -1

Experimental Properties

• PSA: 70.67